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These application notes provide detailed information and protocols for the use of validated

antibodies against Nibrin (also known as NBN or NBS1) in Western blot analysis. Nibrin is a

critical component of the MRE11/RAD50/NBN (MRN) complex, which acts as a primary sensor

of DNA double-strand breaks (DSBs) and is integral to the cellular DNA damage response.[1]

[2] Accurate and reliable detection of Nibrin is essential for research in cancer biology, DNA

repair mechanisms, and the development of targeted therapies.

Introduction to Nibrin
Nibrin is a 754-amino acid protein encoded by the NBN gene in humans.[2] It plays a crucial

role in maintaining genomic integrity through its involvement in DNA repair, DNA damage-

induced checkpoint activation, and telomere maintenance.[1][2] As part of the MRN complex,

Nibrin is responsible for the recruitment of the MRE11 and RAD50 proteins to the sites of DNA

damage.[1] The complex then facilitates the activation of the ATM (ataxia telangiectasia

mutated) kinase, a central player in the DNA damage signaling cascade.[1][2] Mutations in the

NBN gene are associated with Nijmegen breakage syndrome, a rare autosomal recessive

disorder characterized by chromosomal instability, immunodeficiency, and a predisposition to

cancer.[1]

Validated Nibrin Antibodies for Western Blot

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b561614?utm_src=pdf-interest
https://medlineplus.gov/download/genetics/gene/nbn.pdf
https://en.wikipedia.org/wiki/Nibrin
https://en.wikipedia.org/wiki/Nibrin
https://medlineplus.gov/download/genetics/gene/nbn.pdf
https://en.wikipedia.org/wiki/Nibrin
https://medlineplus.gov/download/genetics/gene/nbn.pdf
https://medlineplus.gov/download/genetics/gene/nbn.pdf
https://en.wikipedia.org/wiki/Nibrin
https://medlineplus.gov/download/genetics/gene/nbn.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes commercially available antibodies that have been validated for

the detection of Nibrin in Western blot applications. It is crucial to select an antibody that has

been validated for your specific experimental conditions.
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Experimental Protocols
A. Western Blot Workflow
The following diagram outlines the general workflow for Western blot analysis of Nibrin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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